Cas no 1286208-40-9 ((R)-Tert-Butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate)

• Product Name: (R)-Tert-Butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286208-40-9
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 4788119
• Update Time: 2025-10-23

(R)-Tert-Butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate
• (R)-tert-Butyl (1-(2-methoxybenzyl)pyrrolidin-3-yl)carbamate
• (R)-Tert-Butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)18-14-9-10-19(12-14)11-13-7-5-6-8-15(13)21-4/h5-8,14H,9-12H2,1-4H3,(H,18,20)/t14-/m1/s1
• InChI Key： JUSOQPBZYMQCSL-CQSZACIVSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CN(CC2C=CC=CC=2OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 50.8

Additional information on (R)-Tert-Butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate

Introduction to (R)-Tert-Butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate (CAS No. 1286208-40-9)

(R-Tert-butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. With a CAS number of 1286208-40-9, this compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this compound, particularly its pyrrolidinyl and carbamate moieties, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The compound's molecular structure is characterized by a chiral center at the pyrrolidin-3-yl ring, which is crucial for its biological activity. The presence of a tert-butyl group enhances the lipophilicity of the molecule, improving its membrane permeability and bioavailability. Additionally, the 2-methoxybenzyl substituent introduces a hydrophilic region, which can influence the compound's solubility and interaction with biological targets. This balance between lipophilicity and hydrophilicity is often critical for achieving optimal pharmacokinetic properties in drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. (R-Tert-butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate) has been investigated for its potential role in modulating enzymes involved in metabolic diseases, inflammation, and cancer. Preliminary studies have demonstrated its ability to interact with specific protein targets, leading to altered signaling pathways that may have therapeutic implications.

One of the most compelling aspects of this compound is its potential in the field of kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling and are frequently dysregulated in various diseases, particularly cancer. The pyrrolidinyl scaffold is known to be a versatile pharmacophore in kinase inhibitors due to its ability to bind effectively to the ATP-binding pockets of these enzymes. (R-Tert-butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate) has shown promise in preclinical studies as a lead compound for developing kinase inhibitors with improved selectivity and efficacy.

The synthesis of (R-Tert-butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate) involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the retention of the (R)-configuration at the pyrrolidin ring, which is essential for its biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

Recent advances in computational chemistry have also played a significant role in understanding the binding interactions of (R-Tert-butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate) with biological targets. Molecular docking studies have provided insights into how this compound interacts with kinases and other enzymes, helping researchers design analogs with enhanced potency and selectivity. These computational approaches are complemented by experimental validations, such as X-ray crystallography and NMR spectroscopy, which provide high-resolution structures of protein-ligand complexes.

The pharmacological profile of (R-Tert-butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate) has been further explored through cell-based assays and animal models. These studies have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, preclinical data suggest that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, (R-Tert-butyl 1-(2-methoxybenzyl)pyrrolidin-3-ylcarbamate) represents a promising lead compound in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further development into novel drugs targeting various diseases. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to play a vital role in future medical treatments.